4-(2,4-difluorophenyl)benzoic Acid

• IUPAC Name: 4-(2,4-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O2/c14-10-5-6-11(12(15)7-10)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key: DGHGRAZWNAQANC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)F)F)C(=O)O
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID30374246
• Molecular Weight: 234.20 g/mol
• CAS RN: 331760-41-9

Description

4-(2,4-Difluorophenyl)benzoic acid, also known as 2,4-difluorobenzoic acid, is an organic compound composed of a benzene ring with two fluorine atoms substituted for hydrogen atoms. It is a white solid that is insoluble in water but soluble in organic solvents. This compound has a wide range of applications in industry and research, including synthesis of pharmaceuticals and agrochemicals, as well as its use as a reagent in organic synthesis.

Scientific Research Applications

Fluorescence Probes for Reactive Oxygen Species

Setsukinai et al. (2003) developed novel fluorescence probes using derivatives of benzoic acid, which can selectively detect highly reactive oxygen species (hROS). These probes, including 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and 2-[6-(4′-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (APF), are resistant to light-induced autoxidation and have applications in visualizing hROS in living cells, offering valuable tools for biological and chemical research (Setsukinai et al., 2003).

Dye-Sensitized Solar Cells

Wang et al. (2016) discussed the use of a derivative, 4-(Benzo[c][1,2,5]thiadiazol-4-ylethynyl)benzoic acid (BTEBA), in dye-sensitized solar cells (DSCs). BTEBA, owing to its strong electron-deficient character, helps in reducing the energy gap in dye molecules, significantly enhancing the efficiency of DSCs. This finding highlights the potential of benzoic acid derivatives in renewable energy applications (Wang et al., 2016).

Organic Dye Synthesis for Solar Cells

Ferdowsi et al. (2018) demonstrated the use of benzoic acid derivatives in synthesizing metal-free organic sensitizers for dye-sensitized solar cells (DSSCs). These sensitizers, featuring a donor-acceptor-π-bridge-acceptor (D-A-π-A) structure, leverage the electron-donating capabilities of benzoic acid derivatives to improve solar cell performance (Ferdowsi et al., 2018).

Surface Chemistry of Graphitic Materials

Research by Abiman et al. (2007) on the surface chemistry of graphitic materials, specifically the pKa shifts of benzoic acid-modified surfaces, provides insights into the thermodynamics of surface interactions. This study is relevant in the fields of material science and surface chemistry (Abiman et al., 2007).

Water Purification

Matthews (1990) discussed the use of benzoic acid derivatives in the purification of water. This study demonstrated the effectiveness of TiO2-illuminated suspensions in degrading various organic compounds, including benzoic acid, highlighting their potential in environmental remediation (Matthews, 1990).

Synthesis of New Organic Sensitizers

Gupta et al. (2015) explored the use of 4-(cyanomethyl)benzoic acid in the synthesis of organic dyes for DSSCs. This research contributes to the development of efficient and stable dyes for solar cell applications (Gupta et al., 2015).

Organic Chemistry and Synthesis

Shinozuka et al. (2006) presented a practical method for preparing 4-nitrogen-substituted benzoic acids, highlighting the versatility of benzoic acid derivatives in synthetic organic chemistry (Shinozuka et al., 2006).

Synthesis routes and methods I

Procedure details

Combine 4-carbomethoxyphenylboronic acid (1.021 g, 5.67 mmol), 1-bromo-2,4-difluorobenzene (1.000 g, 5.181 mmol.), Pd(OAc)2 (0.113 g, 0.50 mmol), triphenylphosphine (0.149 g, 0.505 mmol), and sodium carbonate (1.664 g, 0.568 mmol). Purge the reaction vessel with argon. Add dimethylformamide (20 mL) and water (2.0 mL) with stirring. Place sealed reaction in an 80° C. oil bath and allow to stir for 24 hours. Cool reaction to room temperature, dilute with ethyl acetate, and filter through a short plug of celite with additional ethyl acetate. Wash organics with water, dry over magnesium sulfate, filter, and evaporate. Purification by flash column chromatography yields 2′,4′-difluorobiphenyl-4-carboxylic acid methyl ester as a yellow solid. Dissolve the purified ester in dioxane (5 mL) and add 5M sodium hydroxide (1 mL). Stir vigorously at 50° C. for 15 hours. Upon completion, acidify the reaction with conc. HCl and extract with ethyl acetate. Evaporation of the solvent yields 300 mg (24.7%) of the title compound. MS (m/e): 233.0 (M−).

Synthesis routes and methods II

Procedure details

Dissolve 2′,4′-difluoro-biphenyl-4-carboxylic acid methyl ester (0.426 g, 1.716 mmol) in THP (5 mL) and add a solution of NaOH (0.164 g, 4.12 mmol) in water (5.0 mL). Stir the mixture for 3 d at 40° C. Concentrate in vacuo to remove THF, add 1.0M HCl until pH 2, adsorb the mixture onto silica gel, and subject the mixture to flash column chromatography (40 g column, eluting with 50% ethyl acetate/n-hexane to 100% ethyl acetate) to yield the desired-product (0.373 g, 93%). mass spectrum (m/e): 233.3 (M−1).

Synthesis routes and methods III

Procedure details

0.098 ml of 1 N lithium hydroxide solution was added to a solution of 0.051 g of ethyl 2′,4′-difluorobiphenyl-4-carboxylate in 1 ml THF/water (1:1), and the mixture was stirred at room temperature overnight. 5% hydrochloric acid was used to neutralize the solution, which was concentrated in vacuo, and the residue was purified by preparative HPLC.

Citations

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